Cas no 762272-29-7 (Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]-)

• Product Name: Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]-
• CAS No: 762272-29-7
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• MDL: MFCD20528666
• CID: 4176988
• PubChem ID: 67319325
• Update Time: 2025-06-13

Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]-
• 4-(2-pyrrolidin-1-ylethoxy)benzenethiol
• SCHEMBL2213892
• 4-(2-(Pyrrolidin-1-yl)ethoxy)benzenethiol
• 4-(2-N,N-Pyrrolidinoethoxy)thiophenol
• 762272-29-7

• MDL： MFCD20528666
• Inchi： 1S/C12H17NOS/c15-12-5-3-11(4-6-12)14-10-9-13-7-1-2-8-13/h3-6,15H,1-2,7-10H2
• InChI Key： DLEXKOGHDCBLGM-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(OCCN2CCCC2)C=C1

Computed Properties

• Exact Mass: 223.10308534Da
• Monoisotopic Mass: 223.10308534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 13.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]-

Comprehensive Overview of Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- (CAS No. 762272-29-7)

Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]-, with the CAS number 762272-29-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure combining a benzenethiol core with a pyrrolidinyl ethoxy side chain, exhibits versatile properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential in drug development, catalysis, and advanced material synthesis.

The growing interest in Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- is reflected in the surge of online searches related to its synthesis methods, pharmacological activities, and industrial uses. Many users are curious about its role in targeted drug delivery systems and its potential as a building block for bioactive molecules. Additionally, the compound's relevance in green chemistry and sustainable manufacturing aligns with current trends emphasizing environmental responsibility and efficiency in chemical processes.

From a structural perspective, the presence of the thiol (-SH) group in Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- allows for facile functionalization, making it a key intermediate in organic synthesis. The pyrrolidinyl ethoxy moiety further enhances its solubility and reactivity, which is critical for applications in pharmaceutical formulations and polymer chemistry. Recent studies have highlighted its utility in designing enzyme inhibitors and ligands for metal-catalyzed reactions, underscoring its interdisciplinary importance.

In the context of drug discovery, Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- has been investigated for its potential to modulate biological pathways. Its structural features resemble those of known neurotransmitter analogs, sparking interest in its effects on central nervous system (CNS) targets. Researchers are also examining its antioxidant properties and anti-inflammatory effects, which could pave the way for novel therapeutic agents. These explorations are frequently cited in academic literature and patent filings, reflecting the compound's commercial and scientific viability.

The industrial applications of Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- extend to material science, where it serves as a precursor for conductive polymers and nanomaterials. Its ability to form stable complexes with metals makes it suitable for catalysis and surface modification processes. Furthermore, its compatibility with biodegradable materials aligns with the global push toward eco-friendly technologies, a topic of high relevance in contemporary discussions.

Quality control and analytical methods for Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- are another area of focus. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure purity and consistency. These protocols are critical for meeting regulatory standards in pharmaceutical and industrial applications, addressing common queries about compound characterization and safety profiles.

In summary, Benzenethiol, 4-[2-(1-pyrrolidinyl)ethoxy]- (CAS No. 762272-29-7) is a multifaceted compound with broad applicability across scientific and industrial domains. Its unique chemical properties, combined with the rising demand for innovative materials and bioactive compounds, position it as a subject of ongoing research and development. As interest in sustainable chemistry and precision medicine grows, this compound is likely to remain at the forefront of scientific inquiry and technological advancement.